Cas no 1805890-64-5 (3-Bromo-1-(3-(difluoromethyl)-5-ethoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(difluoromethyl)-5-ethoxyphenyl)propan-1-one
• CAS No: 1805890-64-5
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4970986
• Update Time: 2025-06-14

3-Bromo-1-(3-(difluoromethyl)-5-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(difluoromethyl)-5-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O2/c1-2-17-10-6-8(11(16)3-4-13)5-9(7-10)12(14)15/h5-7,12H,2-4H2,1H3
• InChI Key： PCMUVTUSGARXSF-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(C(F)F)C=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-(difluoromethyl)-5-ethoxyphenyl)propan-1-one

Comprehensive Analysis of 3-Bromo-1-(3-(difluoromethyl)-5-ethoxyphenyl)propan-1-one (CAS No. 1805890-64-5)

In the realm of synthetic organic chemistry, 3-Bromo-1-(3-(difluoromethyl)-5-ethoxyphenyl)propan-1-one (CAS No. 1805890-64-5) has emerged as a compound of significant interest due to its unique structural features and potential applications. This difluoromethyl-containing ketone derivative is increasingly studied for its role in pharmaceutical intermediates and material science. Researchers and industry professionals are actively exploring its synthesis, reactivity, and utility in advanced chemical transformations.

The molecular structure of 3-Bromo-1-(3-(difluoromethyl)-5-ethoxyphenyl)propan-1-one incorporates a bromo substituent and an ethoxy group, which contribute to its versatility in cross-coupling reactions and nucleophilic substitutions. The presence of the difluoromethyl moiety enhances its metabolic stability, making it a valuable scaffold in drug discovery. Recent publications highlight its use in the development of bioactive molecules targeting enzyme inhibition and receptor modulation.

From an industrial perspective, the demand for fluorinated compounds like CAS No. 1805890-64-5 has surged, driven by their applications in agrochemicals and specialty materials. The compound’s electrophilic carbonyl center and aryl bromide functionality enable diverse derivatization pathways, aligning with green chemistry principles. Innovations in catalytic methods, such as palladium-mediated couplings, have further expanded its synthetic utility.

Environmental and regulatory considerations are also critical when handling 3-Bromo-1-(3-(difluoromethyl)-5-ethoxyphenyl)propan-1-one. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. Analytical techniques like HPLC and NMR are routinely employed for purity assessment, ensuring compliance with industry standards.

In the context of AI-driven drug design, this compound has been flagged in computational screenings for its favorable physicochemical properties. Its logP and hydrogen-bonding capacity make it a candidate for optimizing pharmacokinetic profiles. Additionally, its aromatic ketone backbone is being investigated for photophysical applications, including organic light-emitting diodes (OLEDs).

For researchers seeking CAS 1805890-64-5 suppliers or synthetic protocols, peer-reviewed journals and chemical databases provide detailed methodologies. The compound’s SCHEMBL ID and PubChem entries offer additional references for structural analogs. As the field evolves, collaborations between academia and manufacturers are expected to unlock new applications for this multifaceted molecule.

In summary, 3-Bromo-1-(3-(difluoromethyl)-5-ethoxyphenyl)propan-1-one represents a convergence of synthetic innovation and practical utility. Its role in medicinal chemistry, material science, and catalysis underscores its importance in modern chemical research. Future studies may explore its enantioselective synthesis or hybrid materials, solidifying its position as a cornerstone in fluorine chemistry.